Cas no 2372-88-5 (Methanediamine(6CI,7CI,8CI,9CI))

Methanediamine(6CI,7CI,8CI,9CI) structure
2372-88-5 structure
Product Name:Methanediamine(6CI,7CI,8CI,9CI)
CAS No:2372-88-5
MF:CH6N2
MW:46.0717396736145
CID:268033
PubChem ID:75408
Update Time:2025-04-19

Methanediamine(6CI,7CI,8CI,9CI) Chemical and Physical Properties

Names and Identifiers

    • Methanediamine(6CI,7CI,8CI,9CI)
    • methanediamine
    • Diaminomethane
    • Methane, diamino-
    • Methylenediamine
    • DTXSID6043755
    • UNII-9E12MBV9NE
    • RTWNYYOXLSILQN-UHFFFAOYSA-N
    • FT-0778224
    • CHEMBL4647969
    • C03687
    • methylene diamine
    • CHEBI:35413
    • 9E12MBV9NE
    • AKOS006223222
    • 2372-88-5
    • Q27116469
    • J247.892G
    • C02311
    • Primary diamine
    • DTXCID4023755
    • Inchi: 1S/CH6N2/c2-1-3/h1-3H2
    • InChI Key: RTWNYYOXLSILQN-UHFFFAOYSA-N
    • SMILES: NCN

Computed Properties

  • Exact Mass: 46.05318
  • Monoisotopic Mass: 46.053
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 3
  • Rotatable Bond Count: 0
  • Complexity: 2.8
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 52A^2
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: -1.6

Experimental Properties

  • Density: 0.879
  • Boiling Point: 82.6°Cat760mmHg
  • Flash Point: °C
  • PSA: 52.04

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